5-bromo-2-chloro-N-((1-methylpiperidin-4-yl)methyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[(1-methylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C14H18BrClN2O/c1-18-6-4-10(5-7-18)9-17-14(19)12-8-11(15)2-3-13(12)16/h2-3,8,10H,4-7,9H2,1H3,(H,17,19)
• InChI Key: SJEVMWLUNVHRMH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C14H18BrClN2O
• Molecular Weight: 345.66 g/mol

Description

The compound “5-bromo-2-chloro-N-((1-methylpiperidin-4-yl)methyl)benzamide” is likely a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications in the scientific research field.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzene ring (from the benzamide), a bromine atom, a chlorine atom, and a piperidine ring (from the 1-methylpiperidin-4-yl group).

Scientific Research Applications

Synthesis and Structural Characterization

Research has explored the synthesis and structural characterization of derivatives related to "5-bromo-2-chloro-N-((1-methylpiperidin-4-yl)methyl)benzamide" for potential applications as CCR5 antagonists. For instance, the synthesis of N-Piperidine benzamides CCR5 antagonists was achieved through multiple step reactions starting from specific bromo-chloro benzene compounds. These compounds exhibit significant bioactivities, as demonstrated by their hemi-inhibitory concentrations (IC50) in specific assays, suggesting their potential in therapeutic applications (Cheng De-ju, 2015).

Another study focused on the synthesis and characterization of non-peptide small molecular antagonist benzamide derivatives, further underscoring the scientific interest in developing novel CCR5 antagonists based on the structural framework of benzamides (H. Bi, 2015).

Spectroscopic Characterization and Crystal Structure

The spectroscopic characterization and crystal structure of related compounds, such as "5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide," have been detailed, providing insights into their structural properties and potential interactions. These studies contribute to a deeper understanding of the molecular characteristics that could be harnessed for therapeutic purposes (G. Anuradha et al., 2014).

Electrochemical and Magnetic Properties

Research into the electrochemical and magnetic properties of related compounds, such as phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands, provides a foundation for understanding the complex behaviors of these molecules, which may have implications for their reactivity and functionality in biological systems (P. Amudha, M. Thirumavalavan, M. Kandaswamy, 1999).

Preparation and Characterization of Novel Antagonists

The preparation and characterization of novel CCR5 antagonists based on the structure of "5-bromo-2-chloro-N-((1-methylpiperidin-4-yl)methyl)benzamide" highlight the potential of these compounds in the development of new therapeutic agents. Studies have shown the synthesis of various derivatives, revealing their structural features and potential biological activities (H. Bi, 2014).

Future Directions

The future directions for this compound could involve further study of its properties and potential applications, particularly in the field of drug development.